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Compound of Interest

Compound Name: Erucate

Cat. No.: B1234575

This guide provides comprehensive safety protocols and logistical plans for researchers,
scientists, and drug development professionals handling Erucate, which commonly refers to
Erucic acid or its esters such as Ethyl Erucate. While generally not classified as a hazardous

substance, adherence to proper laboratory practices is crucial to ensure personnel safety and
experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Erucic acid may cause skin, eye, and respiratory irritation.[1][2] Therefore, appropriate personal
protective equipment should be worn to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications & Use

Nitrile, neoprene, or other

suitable materials should be

Hand Protection Chemical-resistant gloves ]
worn to prevent skin contact.
[3]
Essential to protect against
Safety glasses with side splashes. A face shield may be

Eye & Face Protection ) )
shields or goggles necessary when handling

larger quantities.[3]

Should be worn to protect skin
Skin & Body Protection Laboratory coat and clothing from potential

contamination.

Use in a well-ventilated area. If
) ) ) dust or aerosols are
Respiratory Protection Not generally required
generated, use a NIOSH-

approved respirator.[1][4]

Operational and Handling Plan

A systematic approach to handling Erucate in the laboratory will minimize risks and ensure a
safe working environment.

Engineering Controls:

o Work in a well-ventilated area.[4] A chemical fume hood is recommended, especially when
heating the substance or if vapors/aerosols are likely to be generated.[5]

Safe Handling Practices:
o Read the Safety Data Sheet (SDS) thoroughly before use.
e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.[1]
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o Keep containers tightly closed when not in use.
e Avoid generating dust or aerosols.
o Keep away from ignition sources as it is combustible.[4]

First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation - . :

difficult, seek medical attention.[1]

Remove contaminated clothing and wash the
Skin Contact affected area with plenty of soap and water.[1]

[4] If irritation persists, get medical advice.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o

do. Continue rinsing.[1][4] If eye irritation

persists, get medical advice.

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Seek medical attention if you feel

unwell.[4]

Disposal Plan

Dispose of Erucate and any contaminated materials in accordance with local, state, and
federal regulations.

e Waste Characterization: While not typically a federally regulated hazardous waste, it is the
generator's responsibility to make a final waste determination.

» Containerization: Collect waste in a designated, compatible, and properly labeled container.

[6][7]

» Disposal Method: Do not dispose of down the drain or in regular trash unless permitted by
local regulations.[2] Contact your institution's environmental health and safety department for
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specific disposal procedures.[6]

Physical and Chemical Properties

Property Erucic Acid Ethyl Erucate
CAS Number 112-86-7[2][4] 37910-77-3
Molecular Formula C22H4202[4] C24H4602
Melting Point 31-33 °C[4] N/A

Boiling Point 358 °C at 533 hPa[4] N/A

Flash Point 113 °C (closed cup)[1][2][4] >110 °C
Density 0.86 g/cm?3[2][4] N/A

Experimental Workflow
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Safe Handling Workflow for Erucate

Preparation

Review SDS

'

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Proceed to Handling

Handling
v

Work in a Well-Ventilated Area
(Fume Hood if necessary)

l

Handle with Care
(Avoid contact and generation of dust/aerosols)

I spill Occurs|f Exposure Ocher Use

_Spi'll & Exposure V \Eisposal

In Case of Spill: In Case of Exposure:
Absorb with inert material Follow First Aid Procedures

Collect Waste in a
Labeled, Compatible Container

:

Dispose of According to
Institutional & Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Erucate in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1234575?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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